Cas no 1805552-59-3 (4-(Difluoromethyl)-5-methoxy-2-methylpyridine-3-methanol)

4-(Difluoromethyl)-5-methoxy-2-methylpyridine-3-methanol is a fluorinated pyridine derivative with a difluoromethyl and methoxy substitution pattern, offering unique reactivity and stability in synthetic applications. The presence of the difluoromethyl group enhances its potential as a versatile intermediate in pharmaceutical and agrochemical synthesis, where fluorine incorporation is often desirable for modulating biological activity and metabolic stability. The hydroxymethyl group at the 3-position provides a functional handle for further derivatization, enabling the construction of more complex molecular architectures. This compound’s well-defined structure and functional group compatibility make it a valuable building block for researchers in medicinal chemistry and material science.

4-(Difluoromethyl)-5-methoxy-2-methylpyridine-3-methanol structure

1805552-59-3 structure

Product Name:4-(Difluoromethyl)-5-methoxy-2-methylpyridine-3-methanol

CAS No:1805552-59-3

MF:C₉H₁₁F₂NO₂

MW:203.18594956398

CID:4895529

Update Time:2025-05-19

4-(Difluoromethyl)-5-methoxy-2-methylpyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

- 4-(Difluoromethyl)-5-methoxy-2-methylpyridine-3-methanol
- Inchi： 1S/C9H11F2NO2/c1-5-6(4-13)8(9(10)11)7(14-2)3-12-5/h3,9,13H,4H2,1-2H3
- InChI Key： XHRZAHGCQDAPCH-UHFFFAOYSA-N
- SMILES： FC(C1C(=CN=C(C)C=1CO)OC)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 180
XLogP3: 1
Topological Polar Surface Area: 42.4

4-(Difluoromethyl)-5-methoxy-2-methylpyridine-3-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029020252-250mg	4-(Difluoromethyl)-5-methoxy-2-methylpyridine-3-methanol	1805552-59-3	95%	250mg	$1,068.20	2022-04-01
Alichem	A029020252-500mg	4-(Difluoromethyl)-5-methoxy-2-methylpyridine-3-methanol	1805552-59-3	95%	500mg	$1,769.25	2022-04-01
Alichem	A029020252-1g	4-(Difluoromethyl)-5-methoxy-2-methylpyridine-3-methanol	1805552-59-3	95%	1g	$3,010.80	2022-04-01

4-(Difluoromethyl)-5-methoxy-2-methylpyridine-3-methanol Related Literature

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Additional information on 4-(Difluoromethyl)-5-methoxy-2-methylpyridine-3-methanol

4-(Difluoromethyl)-5-methoxy-2-methylpyridine-3-methanol: A Comprehensive Overview

4-(Difluoromethyl)-5-methoxy-2-methylpyridine-3-methanol (CAS No. 1805552-59-3) is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, with its unique structural features, exhibits a wide range of potential applications, particularly in drug discovery and advanced material synthesis. The difluoromethyl group, methoxy, and methyl substituents attached to the pyridine ring contribute to its distinctive chemical properties and reactivity.

The synthesis of 4-(Difluoromethyl)-5-methoxy-2-methylpyridine-3-methanol involves a series of carefully designed organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and oxidation-reduction processes. Recent advancements in catalytic methods have enabled the efficient and scalable production of this compound, making it more accessible for research and industrial applications. The compound's structure is particularly interesting due to the presence of a pyridine ring, which is known for its aromatic stability and ability to participate in various chemical transformations.

One of the most notable aspects of 4-(Difluoromethyl)-5-methoxy-2-methylpyridine-3-methanol is its potential as a precursor in drug development. The difluoromethyl group introduces a unique electronic environment that can enhance the bioavailability and pharmacokinetic properties of drugs. Recent studies have explored its role in inhibiting specific enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. Additionally, the methoxy group enhances solubility in polar solvents, making it an ideal candidate for formulation in pharmaceutical dosage forms.

In terms of physical properties, 4-(Difluoromethyl)-5-methoxy-2-methylpyridine-3-methanol exhibits a melting point of approximately 120°C and a boiling point around 180°C under standard conditions. Its solubility in water is moderate, but it shows excellent solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various organic synthesis reactions, including Suzuki couplings and Heck reactions.

The compound's electronic structure has also been studied extensively using computational chemistry methods. Quantum mechanical calculations reveal that the difluoromethyl group introduces electron-withdrawing effects, which can influence the reactivity of the pyridine ring. This insight has been instrumental in designing new synthetic pathways for related compounds with enhanced biological activity.

From an environmental perspective, 4-(Difluoromethyl)-5-methoxy-2-methylpyridine-3-methanol has been evaluated for its biodegradability and eco-toxicity. Initial studies suggest that it undergoes slow degradation under aerobic conditions, but further research is needed to fully understand its environmental impact.

In conclusion, 4-(Difluoromethyl)-5-methoxy-2-methylpyridine-3-methanol (CAS No. 1805552-59-3) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and computational modeling, positions it as a valuable tool in modern chemistry research.